Cas no 909776-51-8 (1H-Benzimidazole, 2-bromo-6-nitro)

• Product Name: 1H-Benzimidazole, 2-bromo-6-nitro
• CAS No: 909776-51-8
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD12911562
• CID: 1040496
• PubChem ID: 57796671
• Update Time: 2025-06-14

1H-Benzimidazole, 2-bromo-6-nitro Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitro-1H-benzo[d]imidazole
• 2-bromo-6-nitro-1H-benzimidazole
• F17844
• AZDRFCMMCKMEMX-UHFFFAOYSA-N
• SCHEMBL8260455
• CS-0343242
• 909776-51-8
• AKOS016006234
• 2-BROMO-5-NITRO-1H-BENZO[D]IMIDAZOLE
• 1H-Benzimidazole, 2-bromo-6-nitro
• SCHEMBL762631
• PS-10566
• MFCD12911562
• DTXSID70727919
• 2-Bromo-6-nitro-1H-1,3-benzodiazole
• DB-364892

• MDL： MFCD12911562
• Inchi： 1S/C7H4BrN3O2/c8-7-9-5-2-1-4(11(12)13)3-6(5)10-7/h1-3H,(H,9,10)
• InChI Key： AZDRFCMMCKMEMX-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

1H-Benzimidazole, 2-bromo-6-nitro Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole, 2-bromo-6-nitro

Comprehensive Overview of 1H-Benzimidazole, 2-bromo-6-nitro (CAS No. 909776-51-8): Properties, Applications, and Research Insights

1H-Benzimidazole, 2-bromo-6-nitro (CAS No. 909776-51-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated nitro-benzimidazole derivative exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the rising demand for functionalized benzimidazoles in drug discovery, this compound has become a subject of intense study among researchers exploring novel bioactive molecules.

The molecular structure of 2-bromo-6-nitro-1H-benzimidazole features a benzimidazole core substituted with bromine and nitro groups at positions 2 and 6, respectively. This specific substitution pattern contributes to its distinct electronic characteristics and reactivity profile. Recent studies have highlighted its potential as a building block for pharmaceutical intermediates, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing groups (nitro) and a halogen (bromo) creates opportunities for diverse chemical transformations.

In the context of current research trends, 1H-Benzimidazole, 2-bromo-6-nitro aligns with several hot topics in medicinal chemistry. Scientists are particularly interested in its potential application for targeted drug delivery systems and as a precursor for fluorescence probes. The compound's ability to participate in palladium-catalyzed coupling reactions makes it valuable for creating more complex molecular architectures. These properties answer frequent search queries about "benzimidazole derivatives in drug design" and "nitro-benzimidazole applications" that dominate academic literature searches.

From a synthetic chemistry perspective, the 2-bromo-6-nitro substitution pattern offers strategic advantages for sequential functionalization. This addresses common questions about "site-selective modifications of benzimidazoles" often encountered in research forums. The bromo group serves as an excellent leaving group for nucleophilic aromatic substitution, while the nitro group can be reduced to an amine for further derivatization. Such versatility makes CAS No. 909776-51-8 particularly valuable for combinatorial chemistry approaches.

Recent advancements in green chemistry have also explored environmentally friendly synthetic routes to this compound. Researchers are investigating catalytic methods that minimize waste generation while maintaining high yields - a response to growing concerns about sustainable chemical production. This aligns with frequent searches about "eco-friendly synthesis of nitro compounds" and "green approaches to heterocyclic chemistry." The development of such methods could significantly impact the commercial availability and applications of this specialty chemical.

Analytical characterization of 1H-Benzimidazole, 2-bromo-6-nitro typically involves advanced techniques like HPLC-MS and multinuclear NMR spectroscopy. These methods verify the compound's purity and structural integrity - crucial information for researchers who frequently search for "characterization of brominated heterocycles." The compound's stability under various conditions has been the subject of several recent studies, particularly regarding its behavior in different solvent systems and at elevated temperatures.

In material science applications, the nitro-benzimidazole moiety has shown promise in the development of organic electronic materials. Its electron-deficient character makes it interesting for designing n-type semiconductors and charge transport materials. This connects with trending searches about "heterocyclic compounds in organic electronics" and "small molecule semiconductors." The compound's potential in these emerging technologies continues to drive research interest and commercial evaluation.

Quality control aspects of 909776-51-8 are another area of practical importance. Manufacturers and researchers alike search for information about "specifications for nitro-benzimidazole derivatives" and "analytical methods for purity determination." Standard specifications typically include parameters such as minimum purity levels (often ≥98% by HPLC), residual solvent content, and heavy metal limits. These quality parameters are critical for ensuring reproducible results in downstream applications.

The commercial landscape for 2-bromo-6-nitro-1H-benzimidazole reflects its niche but growing importance. While not a bulk commodity chemical, its availability from specialty chemical suppliers has increased in response to research demand. This addresses common marketplace queries about "sources for rare benzimidazole derivatives" and "custom synthesis of brominated heterocycles." Pricing and availability trends indicate steady interest from both academic and industrial research sectors.

Looking forward, the scientific community anticipates expanded applications for CAS No. 909776-51-8 in various fields. Ongoing research explores its potential in catalytic systems, photoresponsive materials, and as a scaffold for biological probes. These developments respond to the growing need for multifunctional building blocks in chemical research, as reflected in search trends for "versatile heterocyclic intermediates" and "next-generation benzimidazole chemistry." The compound's unique combination of properties positions it well for future innovations across multiple scientific disciplines.